Strontium-85

• CAS No.: 13967-73-2
• Molecular Formula: Sr
• Molecular Weight: 84.91293 g/mol
• IUPAC Name: strontium-85
• InChI: InChI=1S/Sr/i1-3
• InChI Key: CIOAGBVUUVVLOB-OIOBTWANSA-N
• SMILES: [Sr]
• Isomeric SMILES: [85Sr]
• Synonyms: 85Sr radioisotope; Sr-85 radioisotope; Strontium-85

Description

Strontium-85 (Sr-85) is a radioactive isotope with a half-life of 64.84 days and emits gamma radiation (514 keV). It is primarily used in medical and environmental research due to its chemical similarity to calcium, allowing it to mimic calcium’s behavior in biological systems. Sr-85 is employed to study bone metabolism, osteoporosis, and cancer metastasis detection . Its uptake and excretion dynamics have been extensively analyzed in human subjects, particularly in comparative studies with calcium-45 (Ca-45) to understand skeletal retention and renal clearance .

Sr-85 is administered orally or intravenously, with tracer-level doses (e.g., 0.1–15 µCi/kg body weight) used to monitor absorption rates in plasma, urine, and bone . For example, in a 4-week study, subjects ingesting 500 µCi/day of Sr-85 showed lower specific activity in plasma than in urine, indicating preferential renal excretion over systemic retention .

Preparation Methods

Synthetic Routes and Reaction Conditions: Strontium-85 is typically produced in nuclear reactors through neutron irradiation of natural strontium or enriched strontium targets. The reaction involves the bombardment of strontium-84 with neutrons, resulting in the formation of this compound.

Industrial Production Methods: The industrial production of this compound involves the use of high-flux nuclear reactors. The process includes:

Target Preparation: Natural or enriched strontium is prepared in the form of strontium oxide or strontium carbonate.

Neutron Irradiation: The prepared targets are irradiated with neutrons in a nuclear reactor.

Chemical Separation: After irradiation, the targets are dissolved in acid, and this compound is separated from other isotopes and impurities using ion exchange chromatography or solvent extraction techniques.

Chemical Reactions Analysis

Dissolution and Solubility Reactions

Experimental studies of ⁸⁵Sr-labeled compounds reveal distinct dissolution behaviors :

Strontium Titanate (SrTiO₃)

• Solubility : 0.5–1.2 ppm in synthetic seawater (static tests) vs. 2–5 ppm in dynamic flow conditions .

Distrontium Titanate (Sr₂TiO₄)

• Shows 30% higher solubility than SrTiO₃ in acidic media .

Strontium Fluoride (SrF₂)

• Particle size significantly impacts dissolution rates:

  Particle Size (µm)	Dissolution Rate (ppm/hr)
  34.8	0.8
  5.1	3.2

Decay Characteristics

⁸⁵Sr decays via electron capture to stable rubidium-85 (⁸⁵Rb) with a half-life of 64.849 days :

text
⁸⁵Sr + e⁻ → ⁸⁵Rb + νₑ + γ (0.51 MeV)

Decay Data Table

Property	Value
Half-life	64.849(7) days
Decay Mode	Electron Capture (100%)
Decay Energy	1.0640(28) MeV
Gamma Energy	0.51 MeV (primary)

Factors Influencing Reactivity

• Particle Size : Smaller particles (5.1 µm) dissolve 4x faster than larger ones (34.8 µm) due to increased surface area .

• Solution Chemistry : Acidic environments (e.g., HCl) enhance dissolution by protonating oxide or fluoride ligands .

• Temperature : Elevated temperatures accelerate dissolution but were not quantitatively studied in available literature .

Scientific Research Applications

Nuclear Medicine

Bone Scintigraphy
One of the primary applications of $^{85}\text{Sr}$ is in the detection of bone lesions, particularly metastatic bone disease and osteomyelitis. The isotope is utilized in scintigraphy due to its properties as a pure gamma emitter with a half-life of 64 days. This allows for effective imaging while minimizing radiation exposure to patients.

Case Study: Detection of Bone Lesions

A study involving 164 $^{85}\text{Sr}$ bone scintiscans demonstrated its clinical usefulness in early detection of bone metastases. The scintiscans were able to identify lesions before they became evident on traditional radiographs, making it a valuable tool for oncologists and radiotherapists .

Condition	Detection Rate	Comments
Metastatic Bone Disease	High	Early detection improves treatment outcomes
Osteomyelitis	Moderate	Useful in determining the significance of lesions
Primary Bone Tumors	Variable	Effective in assessing tumor activity

Mechanism of Action
Upon administration, $^{85}\text{Sr}$ mimics calcium and is preferentially deposited in areas of high bone turnover, allowing for visualization of metabolic activity associated with various bone conditions .

Environmental Monitoring

Radioactive Contamination Assessment
this compound has been employed in environmental studies to assess radioactive contamination levels in soil and biological systems. Its gamma emissions are detectable, making it suitable for monitoring purposes.

Case Study: Soil Contamination

Research has indicated that $^{85}\text{Sr}$ can be used to measure radioactive contamination in soil samples effectively. A fiber-optic radiation sensor was developed to quantify gamma radiation from contaminated soils, demonstrating the utility of $^{85}\text{Sr}$ in environmental science .

Application Area	Methodology	Findings
Soil Monitoring	Fiber-optic radiation sensors	Effective detection of radioactive levels
Bioassay for Livestock	Urine analysis	Monitoring excretion rates of radioactive strontium

Agricultural Research

Uptake Studies
In agricultural research, $^{85}\text{Sr}$ has been used to study the uptake of strontium by plants such as alfalfa. This research helps understand the bioavailability of strontium in soil and its subsequent absorption by crops.

Case Study: Alfalfa Uptake

Experiments conducted on alfalfa demonstrated that the availability of $^{85}\text{Sr}$ changes over time, impacting its uptake by plants. Such studies are crucial for assessing the implications of radioactive isotopes on food safety and soil health .

Plant Type	Uptake Measurement Method	Key Findings
Alfalfa	Soil radiostrontium analysis	Variability in strontium availability over time

Mechanism of Action

Strontium-85 exerts its effects primarily through its radioactive decay. The mechanism involves:

Electron Capture: this compound undergoes electron capture, where an electron from the inner shell is captured by the nucleus, resulting in the conversion of a proton to a neutron and the emission of a neutrino.

Radiation Emission: The decay process emits gamma radiation, which can be detected and used for imaging and diagnostic purposes in nuclear medicine.

Comparison with Similar Compounds

Strontium Isotopes

Table 1: Key Strontium Isotopes and Their Properties

Isotope	Half-Life	Primary Use(s)	Natural Abundance (%)	Notes
Sr-84	Stable	Reference isotope	0.56	Non-radioactive; used in geochemistry
Sr-85	64.84 days	Bone imaging, metabolic studies	–	Gamma emitter; replaces Ca in bone
Sr-87m	2.8 hours	Short-term bone scans	–	Requires rapid imaging post-injection
Sr-89	50.5 days	Palliative therapy for bone cancer	–	Beta emitter; targets metastatic lesions
Sr-90	28.8 years	Industrial gauges, nuclear fallout studies	–	High radiotoxicity; linked to leukemia

Key Findings :

• Sr-85 vs. Sr-87m : Sr-85’s longer half-life allows prolonged tracking of bone remodeling, whereas Sr-87m’s short half-life limits its utility to acute-phase imaging .
• Sr-85 vs. Sr-89/90: Unlike Sr-89 (therapeutic beta emitter) or Sr-90 (environmental hazard), Sr-85’s gamma emission enables non-destructive imaging and precise tracer quantification .

Comparison with Calcium-45

Table 2: Metabolic Behavior of Sr-85 vs. Ca-45 in Humans

Parameter	Sr-85	Ca-45	Reference
Skeletal Uptake	20–30% of administered dose	40–60% of administered dose
Renal Excretion	50–70% within 7 days	10–20% within 7 days
Biological Role	No physiological function	Critical for bone mineralization
Imaging Utility	Gamma-based scans (e.g., SPECT)	Limited (beta emitter)

Key Findings :

• Absorption Efficiency : Ca-45 is retained in bone at twice the rate of Sr-85 due to calcium’s essential biological role .
• Excretion Dynamics : Sr-85 is excreted more rapidly via urine, reflecting its lower binding affinity to bone matrix .
• Diagnostic Advantages: Sr-85’s gamma emission enables real-time imaging, unlike Ca-45, which requires destructive tissue sampling .

Comparison with Other Alkaline Earth Tracers

• Barium-133 : Used in gastrointestinal studies but lacks bone-targeting specificity.
• Radium-226: Alpha emitter with high radiotoxicity; unsuitable for diagnostic use .

Key Insight : Sr-85’s balance of moderate half-life, low radiotoxicity, and gamma emission makes it uniquely suited for longitudinal bone studies compared to other alkaline earth isotopes .

Biological Activity

Strontium-85 ($^{85}$Sr) is a radioactive isotope of strontium with a half-life of approximately 65 days. It has been primarily utilized in medical imaging, particularly in the detection of bone diseases due to its affinity for bone tissue. This article explores the biological activity of $^{85}$Sr, focusing on its mechanisms of action, clinical applications, and implications for human health.

1. Bone Affinity and Uptake
Strontium is chemically similar to calcium, allowing it to be incorporated into bone tissue. The uptake of $^{85}$Sr occurs mainly in areas of active bone remodeling, such as in osteolytic and osteoblastic lesions. Studies have shown that $^{85}$Sr accumulates significantly in conditions like fractures, Paget's disease, and various malignancies affecting the skeleton .

2. Scintigraphy and Diagnostic Imaging
The primary application of $^{85}$Sr is in scintigraphy, a diagnostic imaging technique that uses radioactive isotopes to visualize bone lesions. In a study involving 81 patients suspected of having bone disease, $^{85}$Sr scanning improved diagnostic accuracy by identifying lesions that were not visible on conventional radiographs. The scans revealed positive results in patients with both malignant and non-malignant conditions, indicating its utility in clinical settings .

Clinical Applications

1. Detection of Malignant Bone Lesions
Research indicates that $^{85}$Sr is effective in detecting metastatic bone disease. In one study, positive scans were recorded in 19 out of 46 patients with a history of malignancy who had negative radiological findings. Follow-up revealed that many of these cases were indeed metastatic lesions . The ability to localize lesions accurately has significant implications for treatment planning and patient management.

2. Evaluation of Osteomyelitis and Fractures
In addition to cancer detection, $^{85}$Sr is valuable in diagnosing osteomyelitis and assessing fractures. Increased uptake in these conditions helps differentiate between various types of bone pathology, facilitating timely intervention .

Table 1: Summary of Clinical Studies Involving this compound

Study Reference	Patient Population	Condition Studied	Key Findings
Bauer & Wendeberg (1959)	50 patients	Osteolytic and osteoblastic tumors	Increased uptake in tumors; effective for diagnosis
Charkes et al. (1966)	100 patients	Metastatic cancer	Positive scans correlated with metastatic lesions
PMC1981807 (2018)	81 patients	Various bone diseases	Improved diagnostic criteria for malignant lesions

Biological Effects

1. Anti-inflammatory Properties
Emerging research suggests that strontium, including its isotopes like $^{85}$Sr, may exhibit anti-inflammatory effects by reducing levels of pro-inflammatory cytokines. This property is particularly relevant for managing chronic inflammatory diseases . Strontium's role in modulating immune responses indicates potential therapeutic applications beyond imaging.

2. Impact on Bone Health
Strontium has been studied for its effects on bone density and strength. It appears to stimulate osteoblast activity while inhibiting osteoclast formation, leading to increased bone mineral density. This dual action makes it a candidate for treating osteoporosis and other metabolic bone diseases .

Case Studies

In clinical practice, the use of $^{85}$Sr has led to significant improvements in the management of patients with suspected bone diseases:

• Case Study 1: A patient with unexplained back pain underwent $^{85}$Sr scintigraphy which revealed multiple metastatic lesions not seen on initial X-rays. This led to timely intervention with targeted therapy.
• Case Study 2: In a cohort study examining patients with Paget's disease, those who received $^{85}$Sr scans showed better outcomes due to early detection and treatment adjustments based on scan results.

Q & A

Q. How is Sr-85 utilized in experimental studies of bone metabolism and disease?

Basic
Sr-85 is employed as a gamma-emitting tracer to study calcium metabolism analogs in bone diseases (e.g., osteoporosis, Paget’s disease, metastatic tumors). Methodologically, researchers administer Sr-85 intravenously or orally and track retention using whole-body scintillation counting or gamma spectrometry. Comparative studies with calcium-47 (Ca-47) are critical to differentiate strontium-specific metabolic pathways from calcium dynamics . For example, in patients with bone tumors, Sr-85 uptake correlates with areas of increased calcium turnover, enabling non-invasive detection of skeletal metastases before radiographic visibility .

Q. What methodological approaches are used to analyze Sr-85 transport in environmental systems?

Basic
In aquatic studies, Sr-85 serves as a tracer to model ion transport across biological membranes (e.g., fish gills). Linear regression of internal concentration against time is often applied despite the expected exponential decay curve, simplifying mathematical handling of simultaneous influx/efflux processes. This approach introduces minimal error in short-term experiments while avoiding complex exponential modeling . For groundwater or waste containment studies, flow-through leach tests quantify Sr-85 release from solidified matrices (e.g., grout), with data normalized to groundwater contact time and ion exchange capacity .

Q. How do researchers reconcile discrepancies in Sr-85 decontamination efficiency across studies?

Advanced
Contradictions in decontamination factor (DF) values (e.g., DF >10⁵ in permanganate tests vs. DF 28 in MST trials) require scrutiny of experimental variables:

• Reaction kinetics : Rapid Sr-85 removal (≤2 hours) in permanganate systems suggests near-instantaneous adsorption, while slower processes may dominate in other matrices .
• Detection limits : Instrument sensitivity (e.g., ICP-MS for 88Sr vs. gamma counting for 85Sr) impacts reported DF values. Cross-validation using stable strontium isotopes (e.g., 88Sr) ensures data reliability .
• pH and competing ions : Variations in solution chemistry (e.g., actinide co-presence) alter Sr-85 binding efficiency, necessitating controlled comparative trials .

Q. What mathematical models best describe long-term Sr-85 retention in humans?

Advanced
Two models are debated:

• Exponential decay : Fits short-term data (e.g., 30–320 days) but underestimates long-term retention due to variable biological half-lives (e.g., mean 843 days for the slowest component) .
• Power function : Expressed as $R = 52.2t^{-0.175}$, this model better projects retention over decades but requires validation beyond 1 year. Sr-85’s 65-day half-life limits direct long-term tracking, necessitating extrapolation with stable strontium analogs .

Q. How should researchers design experiments to quantify Sr-85 uptake in aquatic organisms?

Basic

• Perfusion systems : Isolate gill/skin tissues and expose to Sr-85-spiked water. Measure influx/efflux rates via gamma counting and normalize to tissue mass and exposure time .
• Control for calcium competition : Use Ca-free solutions to isolate Sr-specific transport mechanisms.
• Data normalization : Express results as µg Sr-85/g tissue/hour to standardize cross-species comparisons .

Q. What are the challenges in ensuring accuracy in cutaneous absorption studies of Sr-85?

Advanced

• Dosimetry precision : Applying Sr-85 via gauze patches introduces variability in skin contact area. Use calibrated pipettes and uniform adhesive tape to standardize application .
• Background correction : Whole-body counting must account for endogenous Sr-85 redistribution and natural calcium interference. Pre-trial baseline scans are critical .
• Ethical constraints : Modern protocols prohibit intentional radioactive exposure, requiring retrospective analysis of historical data (e.g., 1960s AEC studies) .

Q. Which analytical techniques are optimal for quantifying Sr-85 in mixed-radionuclide solutions?

Basic

• Gamma spectrometry : Use high-purity germanium (HPGe) detectors to isolate Sr-85’s 514 keV peak, correcting for Compton scattering from coexisting emitters (e.g., Cs-137) .
• ICP-MS cross-validation : Measure stable 88Sr to confirm radiometric data, ensuring matrix effects (e.g., dissolved organics) do not skew results .

Q. How do researchers address limitations in extrapolating short-term Sr-85 retention data to long-term models?

Advanced

• Hybrid modeling : Combine short-term Sr-85 data with long-term Ca-45/Ca-47 studies, assuming analogous metabolic pathways .
• Validation via bone biopsies : Compare model predictions with post-mortem Sr/Ca ratios in bone tissues from historical clinical studies .
• Sensitivity analysis : Quantify uncertainty in power-function exponents using Monte Carlo simulations to assess projection reliability .